Cas no 113682-52-3 (2-methyl-1-phenylpropane-1-thiol)

• Product Name: 2-methyl-1-phenylpropane-1-thiol
• CAS No: 113682-52-3
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• CID: 1201519
• PubChem ID: 9964196
• Update Time: 2025-05-20

2-methyl-1-phenylpropane-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanethiol, a-(1-methylethyl)-
• 2-methyl-1-phenylpropane-1-thiol
• SCHEMBL775502
• EN300-1288729
• 113682-52-3

• Inchi： 1S/C10H14S/c1-8(2)10(11)9-6-4-3-5-7-9/h3-8,10-11H,1-2H3
• InChI Key： HCWYVIGTQCJCST-UHFFFAOYSA-N
• SMILES： SC(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 166.08172
• Monoisotopic Mass: 166.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-methyl-1-phenylpropane-1-thiol

Chemical Profile of 2-methyl-1-phenylpropane-1-thiol (CAS No. 113682-52-3)

2-methyl-1-phenylpropane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 113682-52-3, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, featuring a thiol functional group attached to a branched alkyl chain with a phenyl substituent, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 2-methyl-1-phenylpropane-1-thiol consists of a propane backbone with a methyl group at the second carbon and a phenyl ring attached to the first carbon. The thiol (-SH) group at the terminal carbon introduces reactivity that is characteristic of thiols, making this compound useful in various chemical transformations. These transformations include nucleophilic addition reactions, oxidation to form disulfides, and participation in metal coordination complexes, which are pivotal in catalytic processes.

In recent years, the interest in thiol-containing compounds has surged due to their diverse applications in medicinal chemistry. Thiols are known for their ability to form stable disulfide bonds, which are integral to the structure and function of many proteins and peptides. This property has led to extensive research into thiol-based drugs for treating various diseases, including neurodegenerative disorders and cancer. The compound 2-methyl-1-phenylpropane-1-thiol serves as a building block in the synthesis of these therapeutic agents, offering chemists a versatile platform for designing novel molecules.

The synthesis of 2-methyl-1-phenylpropane-1-thiol typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route includes the reaction of benzyl bromide with sodium hydrosulfide followed by reduction and subsequent alkylation steps. Advanced synthetic methodologies have also been explored, such as transition-metal-catalyzed cross-coupling reactions, which can enhance yield and purity while minimizing byproduct formation. These advancements reflect the ongoing efforts in optimizing synthetic routes to meet the demands of industrial-scale production.

The chemical reactivity of 2-methyl-1-phenylpropane-1-thiol is further influenced by its steric environment. The presence of the methyl group and phenyl ring creates steric hindrance around the thiol group, which can affect its participation in chemical reactions. This steric effect is particularly important in drug design, where the three-dimensional structure of a molecule can impact its biological activity. Computational studies have been instrumental in understanding these steric interactions, allowing researchers to predict how modifications to the molecular structure will influence reactivity and function.

Recent research has highlighted the potential applications of thiol-containing compounds in nanotechnology and materials science. Thiols are widely used as ligands in the synthesis of metal nanoparticles due to their ability to stabilize these particles through surface functionalization. The compound 2-methyl-1-phenylpropane-1-thiol has been investigated for its role in forming stable monolayers on gold nanoparticles, which are used in various applications ranging from sensors to drug delivery systems. The unique properties of this compound make it an attractive candidate for developing novel nanomaterials with tailored functionalities.

The pharmaceutical industry has also explored 2-methyl-1-phenylpropane-1-thiol as a precursor for biologically active molecules. For instance, derivatives of this compound have been synthesized and evaluated for their antimicrobial properties. The thiol group provides a site for further functionalization, allowing chemists to introduce additional pharmacophores that enhance biological activity. Preclinical studies have shown promising results with certain derivatives, indicating their potential as lead compounds for new therapeutic agents.

In conclusion, 2-methyl-1-phenylpropane-1-thiol (CAS No. 113682-52-3) is a versatile organic compound with significant applications in pharmaceutical chemistry, synthetic organic chemistry, and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex molecules with diverse functionalities. As research continues to uncover new applications for thiol-containing compounds, 2-methyl-1-phenylpropane-1-thiol is poised to play an increasingly important role in developing innovative solutions across multiple scientific disciplines.